Cas no 477850-59-2 (1-{2-[(4-chlorobenzyl)sulfanyl]acetyl}tetrahydro-3H-pyrazol-3-one)
1-{2-[(4-chlorobenzyl)sulfanyl]acetyl}tetrahydro-3H-pyrazol-3-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-[(4-CHLOROBENZYL)SULFANYL]ACETYL)TETRAHYDRO-3H-PYRAZOL-3-ONE
- 1-(2-{[(4-chlorophenyl)methyl]sulfanyl}acetyl)pyrazolidin-3-one
- 1-{2-[(4-chlorobenzyl)sulfanyl]acetyl}tetrahydro-3H-pyrazol-3-one
- 1-[2-[(4-chlorophenyl)methylsulfanyl]acetyl]pyrazolidin-3-one
- Oprea1_463908
-
- MDL: MFCD00127094
- Inchi: 1S/C12H13ClN2O2S/c13-10-3-1-9(2-4-10)7-18-8-12(17)15-6-5-11(16)14-15/h1-4H,5-8H2,(H,14,16)
- InChI Key: DUMLLZBMUSAXFB-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)CSCC(N1CCC(N1)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 319
- XLogP3: 1.7
- Topological Polar Surface Area: 74.7
1-{2-[(4-chlorobenzyl)sulfanyl]acetyl}tetrahydro-3H-pyrazol-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB298849-100 mg |
1-{2-[(4-Chlorobenzyl)sulfanyl]acetyl}tetrahydro-3H-pyrazol-3-one; . |
477850-59-2 | 100 mg |
€221.50 | 2023-07-20 | ||
| Key Organics Ltd | 11A-083-1MG |
1-{2-[(4-chlorobenzyl)sulfanyl]acetyl}tetrahydro-3H-pyrazol-3-one |
477850-59-2 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | 11A-083-5MG |
1-{2-[(4-chlorobenzyl)sulfanyl]acetyl}tetrahydro-3H-pyrazol-3-one |
477850-59-2 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | 11A-083-10MG |
1-{2-[(4-chlorobenzyl)sulfanyl]acetyl}tetrahydro-3H-pyrazol-3-one |
477850-59-2 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | 11A-083-50MG |
1-{2-[(4-chlorobenzyl)sulfanyl]acetyl}tetrahydro-3H-pyrazol-3-one |
477850-59-2 | >90% | 50mg |
£102.00 | 2025-02-09 | |
| Key Organics Ltd | 11A-083-100MG |
1-{2-[(4-chlorobenzyl)sulfanyl]acetyl}tetrahydro-3H-pyrazol-3-one |
477850-59-2 | >90% | 100mg |
£146.00 | 2025-02-09 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00888161-1g |
1-(2-{[(4-chlorophenyl)methyl]sulfanyl}acetyl)pyrazolidin-3-one |
477850-59-2 | 90% | 1g |
¥2401.0 | 2024-04-18 | |
| Ambeed | A883150-1g |
1-(2-{[(4-chlorophenyl)methyl]sulfanyl}acetyl)pyrazolidin-3-one |
477850-59-2 | 90% | 1g |
$350.0 | 2023-04-04 | |
| abcr | AB298849-100mg |
1-{2-[(4-Chlorobenzyl)sulfanyl]acetyl}tetrahydro-3H-pyrazol-3-one; . |
477850-59-2 | 100mg |
€283.50 | 2025-02-16 |
1-{2-[(4-chlorobenzyl)sulfanyl]acetyl}tetrahydro-3H-pyrazol-3-one Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on 1-{2-[(4-chlorobenzyl)sulfanyl]acetyl}tetrahydro-3H-pyrazol-3-one
1-{2-[(4-Chlorobenzyl)sulfanyl]acetyl}tetrahydro-3H-pyrazol-3-one (CAS No. 477850-59-2): An Overview of Its Structure, Properties, and Applications
1-{2-[(4-Chlorobenzyl)sulfanyl]acetyl}tetrahydro-3H-pyrazol-3-one (CAS No. 477850-59-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazolones, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic effects.
The chemical structure of 1-{2-[(4-Chlorobenzyl)sulfanyl]acetyl}tetrahydro-3H-pyrazol-3-one is characterized by a tetrahydro-pyrazolone core with a substituted acetyl group and a sulfanyl moiety. The presence of the 4-chlorobenzyl group adds to its complexity and contributes to its specific biological activities. The molecular formula of this compound is C16H16ClNO3S, and its molecular weight is approximately 341.82 g/mol.
In recent years, extensive research has been conducted to explore the potential therapeutic applications of 1-{2-[(4-Chlorobenzyl)sulfanyl]acetyl}tetrahydro-3H-pyrazol-3-one. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.
Beyond its anti-inflammatory effects, 1-{2-[(4-Chlorobenzyl)sulfanyl]acetyl}tetrahydro-3H-pyrazol-3-one has also been investigated for its potential as an analgesic agent. Preclinical studies have demonstrated that it can effectively reduce pain responses in animal models, suggesting its potential use in pain management therapies. The mechanism of action is believed to involve the modulation of pain signaling pathways, although further research is needed to fully elucidate these mechanisms.
The pharmacokinetic properties of 1-{2-[(4-Chlorobenzyl)sulfanyl]acetyl}tetrahydro-3H-pyrazol-3-one have also been studied to assess its suitability for clinical use. Initial findings indicate that it has favorable oral bioavailability and a reasonable half-life, which are important factors for drug development. However, more detailed pharmacokinetic studies are required to optimize dosing regimens and ensure safety and efficacy in human trials.
In addition to its therapeutic potential, 1-{2-[(4-Chlorobenzyl)sulfanyl]acetyl}tetrahydro-3H-pyrazol-3-one has been explored for its use in chemical synthesis and as a building block for the development of new compounds. Its unique structural features make it a valuable intermediate in the synthesis of more complex molecules with diverse biological activities.
The synthesis of 1-{2-[(4-Chlorobenzyl)sulfanyl]acetyl}tetrahydro-3H-pyrazol-3-one typically involves several steps, including the formation of the pyrazolone core and subsequent functionalization with the 4-chlorobenzyl sulfanyl group. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, which is crucial for both research and commercial applications.
The safety profile of 1-{2-[(4-Chlorobenzyl)sulfanyl]acetyl}tetrahydro-3H-pyrazol-3-one has also been evaluated in preclinical studies. Toxicity assessments have shown that it has a relatively low toxicity profile at therapeutic doses, although higher doses may cause adverse effects. These findings highlight the importance of dose optimization in clinical trials to ensure patient safety.
In conclusion, 1-{2-[(4-Chlorobenzyl)sulfanyl]acetyl}tetrahydro-3H-pyrazol-3-one (CAS No. 477850-59-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research aims to fully characterize its properties and optimize its use in various medical settings.
477850-59-2 (1-{2-[(4-chlorobenzyl)sulfanyl]acetyl}tetrahydro-3H-pyrazol-3-one) Related Products
- 477850-53-6(1-{2-[(4-chlorophenyl)sulfanyl]acetyl}pyrazolidin-3-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)